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Introduction
(Rac)-Baxdrostat, also known as CIN-107 or RO6836191, is a potent and highly selective

inhibitor of aldosterone synthase (CYP11B2).[1][2][3][4] This enzyme is responsible for the final

steps in the biosynthesis of aldosterone, a mineralocorticoid hormone that plays a crucial role

in regulating blood pressure and electrolyte balance. By selectively targeting CYP11B2,

Baxdrostat effectively reduces aldosterone production without significantly impacting the

synthesis of cortisol, which is catalyzed by the closely related enzyme 11β-hydroxylase

(CYP11B1).[2][3][4] This high selectivity minimizes the risk of off-target effects associated with

non-selective aldosterone synthase inhibitors.

These application notes provide detailed protocols for in vitro cell-based assays to characterize

the inhibitory activity and selectivity of (Rac)-Baxdrostat. The described methods utilize

engineered cell lines expressing human CYP11B2 or CYP11B1, as well as the human

adrenocortical carcinoma cell line H295R, which endogenously expresses the machinery for

steroidogenesis.

Data Presentation
The following table summarizes the in vitro inhibitory activity of (Rac)-Baxdrostat against

human CYP11B2 and CYP11B1.
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Compound Target
Assay
System

Parameter Value
Selectivity
(CYP11B1/C
YP11B2)

(Rac)-

Baxdrostat

Human

CYP11B2

Recombinant

human

enzyme

Ki 13 nM[1]
>100-fold[1]

[5][6]

(Rac)-

Baxdrostat

Human

CYP11B1

Recombinant

human

enzyme

Ki
>1300 nM

(estimated)

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the targeted signaling pathway and the general workflow for

the cell-based assays.
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Caption: Simplified steroidogenesis pathway showing the inhibitory action of (Rac)-
Baxdrostat on CYP11B2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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